Cas no 5744-59-2 (1,5-Dimethyl-1H-pyrazole-3-carboxylic acid)

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid is a heterocyclic carboxylic acid derivative with a pyrazole core structure. This compound is characterized by its two methyl substituents at the 1- and 5-positions and a carboxylic acid functional group at the 3-position, which enhances its reactivity and utility in organic synthesis. It serves as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and coordination chemistry due to its ability to act as a ligand or undergo further functionalization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications, including the development of bioactive molecules and metal-organic frameworks.

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid structure

5744-59-2 structure

Product Name:1,5-Dimethyl-1H-pyrazole-3-carboxylic acid

CAS No:5744-59-2

MF:C₆H₈N₂O₂

MW:140.139921188354

MDL:MFCD00085040

CID:46146

PubChem ID:329763919

Update Time:2025-10-17

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,5-Dimethyl-1H-pyrazole-3-carboxylic acid
- 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLIC
- 1,5-DIMETHYLPYRAZOLE-3-CARBOXYLIC ACID
- 5744-59-2
- A831443
- SY004171
- CS-W004978
- Pyrazole-3-carboxylic acid, 1,5-dimethyl-
- AM807073
- 1,5-dimethylpyrazole-3-carboxylic acid;1,5-Dimethyl-1H-pyrazole-3-carboxylic acid
- PS-3235
- BB 0253249
- J-504021
- MFCD00085040
- SCHEMBL222289
- HY-W004978
- 1,5-Dimethyl-1H-pyrazole-3-carboxylic acid #
- F2169-0647
- D5759
- AB03175
- 1,5-Dimethyl-1H-pyrazole-3-carboxylic acid, 97%
- FT-0606968
- 1H-Pyrazole-3-carboxylic acid, 1,5-dimethyl-
- 1,5-Dimethyl-3-pyrazolecarboxylic acid
- InChI=1/C6H8N2O2/c1-4-3-5(6(9)10)7-8(4)2/h3H,1-2H3,(H,9,10
- AKOS000266514
- DS-2716
- 1,5-DIMETHYL-1H-PYRAZOLE-3-CARBOXYLICACID
- EN300-51370
- DTXSID40343145
- 3-Pyrazolecarboxylic acid, 1,5-dimethyl-
- 3-carboxy-1,5-dimethylpyrazole
- ALBB-006145
- STK260849
- MDL： MFCD00085040
- Inchi： 1S/C6H8N2O2/c1-4-3-5(6(9)10)7-8(4)2/h3H,1-2H3,(H,9,10)
- InChI Key： PXRXGHUTKHXUGF-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)N(C)N=1)=O

Computed Properties

Exact Mass: 140.05900
Monoisotopic Mass: 140.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.5

Experimental Properties

Density: 1.28
Melting Point: 170-176 °C
Boiling Point: 302.4℃ at 760 mmHg
Flash Point: 136.7℃
Refractive Index: 1.575
PSA: 55.12000
LogP: 0.42670

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R36/37/38
HazardClass：IRRITANT
Storage Condition：2-8°C

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H304036-5g	1,5-Dimethyl-1H-pyrazole-3-carboxylic acid	5744-59-2	≥95%	5g	¥109.90	2023-09-02
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1,5-Dimethyl-1H-pyrazole-3-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:5744-59-2)1,5-Dimethyl-1H-pyrazole-3-carboxylic acid

Order Number:A831443

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:22

Price ($):179.0

Email:sales@amadischem.com

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